3,5-dimethyl-N-(3-((pyridin-3-ylmethyl)carbamoyl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzofuran-2-carboxamide

• IUPAC Name: 3,5-dimethyl-N-[3-(pyridin-3-ylmethylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H25N3O3S/c1-15-9-10-20-19(12-15)16(2)23(32-20)25(31)29-26-22(18-7-3-4-8-21(18)33-26)24(30)28-14-17-6-5-11-27-13-17/h5-6,9-13H,3-4,7-8,14H2,1-2H3,(H,28,30)(H,29,31)
• InChI Key: ULPFDQRSSDVOHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NCC5=CN=CC=C5
• Molecular Formula: C26H25N3O3S
• Molecular Weight: 459.6 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions used in the synthesis.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include information about the reagents and conditions required for the reaction, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, and stability. It can also include spectroscopic properties like UV/Vis, IR, NMR, and mass spectra.

Mechanism of Action

If the compound is biologically active, the mechanism of action describes how it interacts with biological systems. This can involve binding to specific receptors, inhibiting enzymes, or interacting with DNA.

Safety and Hazards

This includes information about the toxicity of the compound, precautions that need to be taken when handling it, and procedures for safe disposal.